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Compound of Interest

Compound Name: MRTX-EX185 (formic)

Cat. No.: B15141032 Get Quote

Technical Support Center: MRTX-EX185 (formic)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage and handling of MRTX-
EX185 (formic).

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for MRTX-EX185 (formic) powder?

For long-term stability, MRTX-EX185 (formic) in its solid (powder) form should be stored at

-20°C.[1][2] Under these conditions, the compound is stable for up to 2 years.[1]

Q2: How should I store stock solutions of MRTX-EX185 (formic)?

The storage conditions for stock solutions of MRTX-EX185 (formic) depend on the solvent and

the desired storage duration.

In DMSO:

For storage up to 6 months, it is recommended to store aliquots at -80°C.[1][3]

For shorter periods of up to 2 weeks, storage at 4°C is acceptable.[1] For up to 1 month,

you can store it at -20°C.[3]
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General Guideline: To prevent degradation from repeated freeze-thaw cycles, it is crucial to

aliquot the stock solution into single-use volumes.[3][4][5][6]

Q3: What are the appropriate handling procedures for MRTX-EX185 (formic)?

Due to its potent biological activity, proper personal protective equipment (PPE) and handling

procedures are essential.

Personal Protective Equipment: Always wear safety goggles with side-shields, protective

gloves, and impervious clothing.[2] A suitable respirator should be used to avoid inhalation.

[2]

Ventilation: Use the compound only in areas with adequate exhaust ventilation to avoid the

formation of dust and aerosols.[2]

Contact Avoidance: Avoid contact with eyes and skin.[2] In case of contact, flush eyes

immediately with large amounts of water and rinse skin thoroughly.[2]

Q4: How do I reconstitute MRTX-EX185 (formic)?

MRTX-EX185 (formic) is soluble in DMSO.[5][6] To prepare a stock solution, you can dissolve

the compound in DMSO. For example, to prepare a 10 mM stock solution, you would dissolve

the appropriate mass of MRTX-EX185 (formic) in the calculated volume of DMSO. If you

encounter solubility issues, you can warm the solution to 37°C and use sonication to aid

dissolution.[4][5][6]
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Issue Possible Cause Recommended Solution

Compound precipitation in

stock solution upon storage

Improper storage temperature

or repeated freeze-thaw

cycles.

Ensure storage at the

recommended temperature

(-80°C for long-term). Aliquot

the stock solution into single-

use vials to avoid freeze-thaw

cycles.[3][4][5][6] If

precipitation occurs, gently

warm the solution to 37°C and

sonicate to redissolve.[4][5][6]

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling.

Verify the storage conditions

and age of the compound and

stock solutions. Always

prepare fresh working

solutions from a properly

stored stock solution for each

experiment.

Difficulty dissolving the

compound

Insufficient solvent volume or

inadequate mixing.

Ensure you are using a

sufficient volume of the

recommended solvent

(DMSO). To enhance solubility,

gently warm the mixture to

37°C and use an ultrasonic

bath.[4][5][6]
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Form
Storage
Temperature

Duration Solvent

Powder -20°C 2 years N/A

Solution -80°C 6 months DMSO

Solution -20°C 1 month DMSO

Solution 4°C 2 weeks DMSO

Experimental Protocols
Protocol 1: Reconstitution of MRTX-EX185 (formic) to a 10 mM Stock Solution in DMSO

Preparation: Allow the vial of MRTX-EX185 (formic) powder to equilibrate to room

temperature before opening to prevent condensation.

Calculation: Determine the required volume of DMSO to achieve a 10 mM concentration

based on the mass of the compound provided. The molecular weight of MRTX-EX185
(formic) is 610.68 g/mol .[1]

Dissolution: Add the calculated volume of DMSO to the vial.

Mixing: Gently vortex the vial to mix. If the compound does not fully dissolve, warm the vial to

37°C and sonicate for a short period until the solution is clear.[4][5][6]

Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected tubes. Store

the aliquots at -80°C for long-term storage (up to 6 months).[1][3]
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Long-Term Storage Workflow

MRTX-EX185 (formic)
Powder

Store at -20°C
(Up to 2 years)

Unopened
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Stock Solution

Aliquot into
single-use tubes

Store at -80°C
(Up to 6 months)

Click to download full resolution via product page

Caption: Workflow for the long-term storage and preparation of MRTX-EX185 (formic) stock

solutions.
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Safe Handling Protocol

Start Handling
MRTX-EX185 (formic)

Wear Appropriate PPE:
- Safety Goggles
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- Lab Coat

Work in a
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Weigh Compound

Reconstitute

Clean Work Area
& Dispose of Waste Properly

Handling Complete
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Caption: Recommended safety protocol for handling MRTX-EX185 (formic).
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MRTX-EX185 is a potent inhibitor of KRAS(G12D).[3][7][8] It has been shown to bind to both

the GDP-loaded and active GNP states of KRAS and KRAS(G12D).[3] The formic acid salt

form is noted to be more stable than the free form.[7]

MRTX-EX185 Mechanism of Action

MRTX-EX185 (formic)

KRAS(G12D)-GDP
(Inactive)

Inhibits

KRAS(G12D)-GTP
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Inhibits

Downstream Signaling
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Activates

Cell Proliferation
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Caption: Simplified signaling pathway showing the inhibitory action of MRTX-EX185 on

KRAS(G12D).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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